2-((3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yl)oxy)-N-(p-tolyl)acetamide
Description
Scientific Research Applications
Antibacterial and Antioxidant Activities
New coumarin derivatives, including structures related to 2-((3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yl)oxy)-N-(p-tolyl)acetamide, have been synthesized and analyzed for their potential antibacterial and antioxidant activities. These compounds have been evaluated against various bacterial strains and compared to standard references to ascertain their efficacy. The incorporation of specific functional groups in the coumarin backbone is aimed at enhancing these properties, showcasing the significance of molecular modifications in developing effective antimicrobial and antioxidant agents (Hamdi et al., 2012).
Antimicrobial Properties
Another research focus for related compounds encompasses the synthesis and characterization of derivatives aimed at combating microbial infections. By synthesizing and testing various coumarin-based compounds for their antimicrobial efficacy, researchers aim to identify potent antibacterial and antifungal agents. These efforts contribute to the search for new therapeutic options against resistant microbial strains, illustrating the ongoing need for novel antimicrobial compounds (Behrami & Dobroshi, 2019).
Catalytic Applications and Green Chemistry
In the realm of green chemistry, related compounds serve as intermediates for the production of azo disperse dyes through environmentally friendly processes. The development of novel catalysts to facilitate these reactions represents a step towards more sustainable and efficient chemical synthesis, emphasizing the importance of these compounds in advancing green chemistry principles (Zhang Qun-feng, 2008).
Herbicide Metabolism and Environmental Impact
The study of chloroacetamide herbicides and their metabolites, including structures similar to 2-((3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yl)oxy)-N-(p-tolyl)acetamide, provides insight into the environmental impact and metabolic pathways of agricultural chemicals. Understanding how these compounds are processed in biological systems can inform safer and more effective use practices, highlighting the intersection of agricultural science and environmental health (Coleman et al., 2000).
properties
IUPAC Name |
2-[3-(4-methoxyphenyl)-8-methyl-4-oxochromen-7-yl]oxy-N-(4-methylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO5/c1-16-4-8-19(9-5-16)27-24(28)15-31-23-13-12-21-25(29)22(14-32-26(21)17(23)2)18-6-10-20(30-3)11-7-18/h4-14H,15H2,1-3H3,(H,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQTRWWMFRLMDBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)COC2=C(C3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yl)oxy)-N-(p-tolyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,5-dimethylphenyl)-N-[(4-methylphenyl)sulfonyl]glycine](/img/structure/B2988866.png)
![3-[(5-Chloropyrimidin-2-yl)amino]-1-phenylpropan-1-ol](/img/structure/B2988868.png)
![2-((2-methoxyethyl)amino)-8-methyl-3-phenyl-4H-furo[3,2-c]chromen-4-one](/img/structure/B2988869.png)
![Benzyl (2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)carbamate](/img/structure/B2988870.png)
![1,7-dimethyl-4-oxo-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid](/img/structure/B2988871.png)
![2-(benzo[d]isoxazol-3-yl)-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide](/img/structure/B2988878.png)
![7-[2-(2-Oxochromen-7-yl)oxyethoxy]chromen-2-one](/img/structure/B2988883.png)
